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Compound of Interest

Compound Name: Sulfo Cy3 bis NHS ester

Cat. No.: B15556469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfo Cy3 bis NHS ester is a water-soluble, bright orange fluorescent dye designed for the

covalent labeling of proteins and other biomolecules.[1][2] This reagent features two N-

hydroxysuccinimide (NHS) ester functional groups, enabling it to react efficiently with primary

amines (such as the side chain of lysine residues and the N-terminus) on target molecules to

form stable amide bonds.[3][4] The presence of two NHS esters may result in a brighter

fluorescent signal compared to mono-NHS ester dyes, making it a valuable tool for various

bioanalytical and imaging applications.[5][6] The sulfonate groups on the cyanine dye core

enhance its water solubility, allowing for labeling reactions to be performed in aqueous buffers

without the need for organic co-solvents, which is particularly beneficial for proteins that are

prone to denaturation.[7][8]

Chemical Properties and Specifications
The key characteristics of Sulfo Cy3 bis NHS ester are summarized in the table below. These

properties are essential for designing and troubleshooting labeling experiments.
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Property Value Reference(s)

Excitation Maximum (λmax) ~550-555 nm [7][9]

Emission Maximum (λmax) ~570-572 nm [7][9]

Molecular Weight Varies by manufacturer [7]

Reactive Group
bis N-hydroxysuccinimide

(NHS) ester
[3][4]

Target Functional Group Primary amines (-NH2) [4][10]

Solubility High in water, DMSO, DMF [7][8]

Optimal pH for Reaction 7.2 - 8.5 [11]

Reaction Mechanism
The labeling reaction of Sulfo Cy3 bis NHS ester with a protein is a nucleophilic acyl

substitution. The primary amine group on the protein acts as a nucleophile, attacking the

carbonyl carbon of the NHS ester. This results in the formation of a stable amide bond and the

release of N-hydroxysuccinimide (NHS) as a byproduct. The reaction is most efficient at a

slightly alkaline pH (8.0-8.5), where the primary amines are deprotonated and thus more

nucleophilic.
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Reaction of Sulfo Cy3 bis NHS Ester with a Protein

Protein with Primary Amine (-NH2)

Reactive Intermediate

+

Sulfo Cy3 bis NHS Ester

Fluorescently Labeled Protein
(Stable Amide Bond)

pH 8.0-8.5

N-hydroxysuccinimide
(Byproduct)

Release
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Protein Labeling Workflow with Sulfo Cy3 bis NHS Ester

Preparation

Reaction

Purification & Analysis

Prepare Protein
(Amine-free buffer, 2-10 mg/mL)

Adjust Protein Solution pH to 8.0-8.5

Prepare Dye Stock
(10 mg/mL in DMSO/DMF)

Add Dye to Protein
(Molar ratio 5:1 to 20:1)

Incubate (1 hr at RT or overnight at 4°C)

Quench Reaction
(Optional, with Tris buffer)

Purify via Desalting Column

Analyze Labeled Protein
(Absorbance, DOL calculation)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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